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Compound of Interest

Compound Name: YM-75440
Cat. No.: B15570465
Get Quote
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An In-depth Technical Guide to the Molecular Structure of YM-75440
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, synthesis,
and biological activity of YM-75440, a potent, orally active squalene synthase inhibitor.

Core Molecular Attributes

YM-75440, with the chemical name N-benzyl-3-[(1-prop-2-enyl-9H-carbazol-2-yl)oxy]propan-1-
amine, is a novel propylamine derivative. Its fundamental molecular and physical properties are
summarized below.

Property Value
Molecular Formula C25H26N20
Molecular Weight 370.5 g/mol

N-benzyl-3-[(1-prop-2-enyl-9H-carbazol-2-
IUPAC Name
yl)oxy]propan-1-amine
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Synthesis

The synthesis of YM-75440 and related propylamine derivatives has been described in the
scientific literature. While the specific, step-by-step protocol for YM-75440 is detailed within
dedicated publications, the general approach involves the synthesis of novel propylamine
derivatives.

Biological Activity and Mechanism of Action

YM-75440 is a potent inhibitor of squalene synthase, a key enzyme in the cholesterol
biosynthesis pathway.[1] Squalene synthase catalyzes the first committed step in cholesterol
formation. By inhibiting this enzyme, YM-75440 effectively reduces the synthesis of cholesterol.

Quantitative Biological Data

The inhibitory activity of YM-75440 against squalene synthase has been quantified,
demonstrating its high potency.

Parameter Value Cell Line/Source

ICso0 63 nM HepG2 cells

In preclinical studies using rat models, oral administration of YM-75440 has been shown to
significantly lower both plasma total cholesterol and plasma triglyceride levels.[1] A noteworthy
characteristic of YM-75440 is its reduced tendency to elevate plasma transaminase levels,
suggesting a favorable safety profile compared to some other lipid-lowering agents.[1]

Experimental Protocols

Detailed experimental protocols for the synthesis of YM-75440 and the squalene synthase
inhibition assay are available in the primary research literature. The following provides a
general overview of the likely methodologies.

Squalene Synthase Inhibition Assay (General Protocol)

The inhibitory effect of YM-75440 on squalene synthase activity is typically determined using
an in vitro assay with the enzyme derived from a relevant source, such as human hepatoma
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Caption: Inhibition of Squalene Synthase by YM-75440.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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